PNU 96415E
PNU 96415E
Antipsychotic agent. Displays high affinity for dopamine D4 and serotonergic 5-HT2A receptors and relatively weak affinity at D2 receptors (Ki values are 3.0, 5.8, 134, 181, 199, 240, 411 and > 678 nM for D4, 5-HT2A, 5-HT1A, α1, D2, D3, D1, α2 and muscarinic receptors respectively). Inhibits exploratory locomotor activity and antagonizes d-amphetamine-induced locomotor stimulation in rats.
Brand Name:
Vulcanchem
CAS No.:
170856-41-4
VCID:
VC0004562
InChI:
InChI=1S/C21H25FN2O.2ClH/c22-18-5-7-19(8-6-18)24-14-12-23(13-15-24)11-9-21-20-4-2-1-3-17(20)10-16-25-21;;/h1-8,21H,9-16H2;2*1H
SMILES:
C1COC(C2=CC=CC=C21)CCN3CCN(CC3)C4=CC=C(C=C4)F.Cl.Cl
Molecular Formula:
C21H27Cl2FN2O
Molecular Weight:
413.4 g/mol
PNU 96415E
CAS No.: 170856-41-4
Cat. No.: VC0004562
Molecular Formula: C21H27Cl2FN2O
Molecular Weight: 413.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Antipsychotic agent. Displays high affinity for dopamine D4 and serotonergic 5-HT2A receptors and relatively weak affinity at D2 receptors (Ki values are 3.0, 5.8, 134, 181, 199, 240, 411 and > 678 nM for D4, 5-HT2A, 5-HT1A, α1, D2, D3, D1, α2 and muscarinic receptors respectively). Inhibits exploratory locomotor activity and antagonizes d-amphetamine-induced locomotor stimulation in rats. |
|---|---|
| CAS No. | 170856-41-4 |
| Molecular Formula | C21H27Cl2FN2O |
| Molecular Weight | 413.4 g/mol |
| IUPAC Name | 1-[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]-4-(4-fluorophenyl)piperazine;dihydrochloride |
| Standard InChI | InChI=1S/C21H25FN2O.2ClH/c22-18-5-7-19(8-6-18)24-14-12-23(13-15-24)11-9-21-20-4-2-1-3-17(20)10-16-25-21;;/h1-8,21H,9-16H2;2*1H |
| Standard InChI Key | OGMGYKPECFQXJJ-UHFFFAOYSA-N |
| SMILES | C1COC(C2=CC=CC=C21)CCN3CCN(CC3)C4=CC=C(C=C4)F.Cl.Cl |
| Canonical SMILES | C1COC(C2=CC=CC=C21)CCN3CCN(CC3)C4=CC=C(C=C4)F.Cl.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator